Cas no 2549020-95-1 (2-tert-butyl-N-(2-carbamoylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide)

• Product Name: 2-tert-butyl-N-(2-carbamoylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide
• CAS No: 2549020-95-1
• MF: C₁₈H₁₉N₅O₂
• MW: 337.375763177872
• CID: 5311911
• PubChem ID: 154883861
• Update Time: 2025-05-26

2-tert-butyl-N-(2-carbamoylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2549020-95-1
• 2-tert-butyl-N-(2-carbamoylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide
• AKOS040730266
• F6789-1924
• N-[2-(Aminocarbonyl)phenyl]-2-(1,1-dimethylethyl)imidazo[1,2-b]pyridazine-6-carboxamide

• Inchi： 1S/C18H19N5O2/c1-18(2,3)14-10-23-15(21-14)9-8-13(22-23)17(25)20-12-7-5-4-6-11(12)16(19)24/h4-10H,1-3H3,(H2,19,24)(H,20,25)
• InChI Key： ALAKRZKHMYYWGY-UHFFFAOYSA-N
• SMILES： C12=NC(C(C)(C)C)=CN1N=C(C(NC1=CC=CC=C1C(N)=O)=O)C=C2

Computed Properties

• Exact Mass: 337.15387487g/mol
• Monoisotopic Mass: 337.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.70±0.70(Predicted)

Additional information on 2-tert-butyl-N-(2-carbamoylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide

2-tert-butyl-N-(2-carbamoylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide

2-tert-butyl-N-(2-carbamoylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide is a highly specialized compound with the CAS number 2549020-95-1. This compound belongs to the class of imidazo[1,2-b]pyridazines, which are known for their unique structural properties and potential applications in various fields, including pharmacology and materials science. The molecule features a tert-butyl group attached to the imidazo[1,2-b]pyridazine ring system, which contributes to its stability and bioavailability. Additionally, the presence of a carbamoylphenyl group and a carboxamide functional group further enhances its chemical versatility and reactivity.

Recent studies have highlighted the potential of imidazo[1,2-b]pyridazines as scaffolds for drug discovery. The compound 2-tert-butyl-N-(2-carbamoylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide has shown promising results in preliminary pharmacological assays, particularly in its ability to modulate key cellular pathways associated with neurodegenerative diseases. Researchers have reported that this compound exhibits selective binding to certain protein targets, which could make it a valuable lead compound for the development of novel therapeutic agents.

The synthesis of 2-tert-butyl-N-(2-carbamoylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of tert-butyl groups in organic chemistry is well-documented due to their ability to stabilize reactive intermediates and improve the solubility of compounds. In this case, the tert-butyl group plays a crucial role in optimizing the physical properties of the molecule, making it more amenable to biological testing.

In terms of structural analysis, the compound's imidazo[1,2-b]pyridazine core is a fused bicyclic system that provides rigidity and planarity to the molecule. This structural feature is advantageous in drug design as it can facilitate favorable interactions with target biomolecules. The carbamoylphenyl group, on the other hand, introduces additional functionality by enabling hydrogen bonding and π-π interactions, which are critical for molecular recognition and binding affinity.

From a materials science perspective, compounds like 2-tert-butyl-N-(2-carbamoylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide are being explored for their potential as building blocks in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The electronic properties of imidazo[1,2-b]pyridazines make them suitable candidates for these applications due to their ability to facilitate charge transport and emit light at specific wavelengths.

Furthermore, computational studies have provided insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits a high degree of conjugation within its aromatic system, which contributes to its stability and electronic properties. These findings are particularly relevant for applications in optoelectronics and sensor technologies.

In summary, 2-tert-butyl-N-(2-carbamoylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide (CAS No: 2549020-95-1) is a versatile compound with significant potential in both pharmacological and materials science research. Its unique structure and functional groups make it an attractive candidate for further exploration in drug discovery and advanced material development.